Cas no 723760-74-5 (5-Bromo-6-nitro-2,3-dihydro-1H-inden-1-one)

• Product Name: 5-Bromo-6-nitro-2,3-dihydro-1H-inden-1-one
• CAS No: 723760-74-5
• MF: C₉H₆BrNO₃
• MW: 256.052841663361
• MDL: MFCD16249551
• CID: 836343
• PubChem ID: 53485149
• Update Time: 2025-06-20

5-Bromo-6-nitro-2,3-dihydro-1H-inden-1-one Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-6-nitro-2,3-dihydro-1H-inden-1-one
• 5-bromo-6-nitro-2,3-dihydroinden-1-one
• 5-bromo-6-nitroindan-1-one
• 5-bromo-6-nitro-indan-1-one
• AK-42223
• FT-0660183
• KB-145318
• SureCN1090688
• W8106
• MUTOBVAOAKQKMD-UHFFFAOYSA-N
• FCH1396255
• ST2401908
• AX8209566
• AB0000678
• 723760-74-5
• A866273
• DTXSID80704392
• EN300-3258194
• SCHEMBL1090688
• AKOS015924489
• DS-14051
• MFCD16249551
• DB-107379

• MDL： MFCD16249551
• Inchi： 1S/C9H6BrNO3/c10-7-3-5-1-2-9(12)6(5)4-8(7)11(13)14/h3-4H,1-2H2
• InChI Key： MUTOBVAOAKQKMD-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2C(CCC=2C=1)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 254.95311g/mol
• Monoisotopic Mass: 254.95311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.9
• XLogP3: 2.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones

Additional information on 5-Bromo-6-nitro-2,3-dihydro-1H-inden-1-one

Introduction to 5-Bromo-6-nitro-2,3-dihydro-1H-inden-1-one (CAS No. 723760-74-5)

5-Bromo-6-nitro-2,3-dihydro-1H-inden-1-one, identified by the chemical compound code CAS No. 723760-74-5, is a significant intermediate in the field of organic synthesis and pharmaceutical research. This compound belongs to the class of nitro-substituted heterocyclic molecules, which have garnered considerable attention due to their versatile reactivity and potential applications in medicinal chemistry. The structural framework of this molecule consists of a brominated indene core with a nitro group at the 6-position, making it a valuable scaffold for further functionalization and derivatization.

The synthesis of 5-Bromo-6-nitro-2,3-dihydro-1H-inden-1-one typically involves multi-step organic transformations, starting from readily available precursors such as indene derivatives. The introduction of the bromine atom at the 5-position and the nitro group at the 6-position are critical steps that enhance the molecule's utility in subsequent reactions. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and nitration processes, are often employed to achieve high yields and purity levels.

In recent years, 5-Bromo-6-nitro-2,3-dihydro-1H-inden-1-one has been extensively studied for its pharmacological properties. Researchers have explored its potential as a precursor in the development of novel therapeutic agents targeting various diseases. The nitro group in its structure serves as a reactive handle for further chemical modifications, enabling the synthesis of more complex molecules with tailored biological activities. For instance, studies have demonstrated its utility in generating derivatives with anti-inflammatory, anticancer, and antimicrobial properties.

One of the most compelling aspects of 5-Bromo-6-nitro-2,3-dihydro-1H-inden-1-one is its role in drug discovery programs. The indene scaffold is known for its structural stability and compatibility with biological systems, making it an ideal candidate for medicinal applications. The presence of both bromine and nitro substituents provides multiple sites for selective functionalization, allowing chemists to design molecules with specific pharmacokinetic profiles. This flexibility has led to several promising candidates entering preclinical development pipelines.

The chemical reactivity of 5-Bromo-6-nitro-2,3-dihydro-1H-inden-1-one extends beyond pharmaceutical applications. It has been utilized in materials science research due to its ability to form stable complexes with metal ions and other organic compounds. These interactions have been explored for their potential in developing new materials with enhanced electronic or optical properties. The nitro group's ability to participate in redox reactions also makes it valuable in electrochemical studies.

Recent advancements in computational chemistry have further highlighted the significance of 5-Bromo-6-nitro-2,3-dihydro-1H-inden-1-one. Molecular modeling studies have provided insights into its binding interactions with biological targets, aiding in the rational design of more effective drug candidates. These computational approaches have been combined with experimental techniques to accelerate the discovery process significantly.

The industrial production of 5-Bromo-6-nitro-2,3-dihydro-1H-inden-1-one is another area of interest. Process optimization efforts aim to improve yield and reduce environmental impact while maintaining high purity standards. Green chemistry principles have been increasingly applied to these processes, ensuring sustainable practices that align with global regulatory requirements.

In conclusion,5-Bromo-6-nitro-2,3-dihydro-1H-inden-1-one (CAS No. 723760-74) is a multifaceted compound with broad applications across pharmaceuticals and materials science. Its unique structural features make it a valuable building block for innovative research and development efforts aimed at addressing complex challenges in medicine and technology.